Cas no 1849279-89-5 (1-Amino-3-(trifluoromethyl)pyrrolidin-3-ol)

• Product Name: 1-Amino-3-(trifluoromethyl)pyrrolidin-3-ol
• CAS No: 1849279-89-5
• MF: C₅H₉F₃N₂O
• MW: 170.132971525192
• CID: 4772540
• Update Time: 2025-05-21

1-Amino-3-(trifluoromethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(trifluoromethyl)pyrrolidin-3-ol
• 1-Amino-3-(trifluoromethyl)pyrrolidin-3-ol

• Inchi： 1S/C5H9F3N2O/c6-5(7,8)4(11)1-2-10(9)3-4/h11H,1-3,9H2
• InChI Key： OLSPMPKCJWZWPO-UHFFFAOYSA-N
• SMILES： FC(C1(CN(CC1)N)O)(F)F

Computed Properties

• Exact Mass: 170.06669740 g/mol
• Monoisotopic Mass: 170.06669740 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.5
• Molecular Weight: 170.13

Additional information on 1-Amino-3-(trifluoromethyl)pyrrolidin-3-ol

Comprehensive Overview of 1-Amino-3-(trifluoromethyl)pyrrolidin-3-ol (CAS No. 1849279-89-5)

1-Amino-3-(trifluoromethyl)pyrrolidin-3-ol (CAS No. 1849279-89-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique pyrrolidine scaffold substituted with a trifluoromethyl group and an amino-hydroxy moiety, making it a versatile intermediate for drug discovery. Its structural complexity and functional group diversity align with modern trends in small-molecule therapeutics, particularly in targeting GPCRs and enzymes.

The trifluoromethyl group in this compound enhances metabolic stability and lipophilicity, addressing a key challenge in bioavailability optimization—a frequent search query among medicinal chemists. Recent literature highlights its potential in central nervous system (CNS) drug development, as the pyrrolidine core is prevalent in neuromodulators. Researchers investigating fluorinated building blocks often explore this compound due to its balanced polarity profile, which improves blood-brain barrier penetration.

From a synthetic chemistry perspective, 1-Amino-3-(trifluoromethyl)pyrrolidin-3-ol serves as a critical precursor for stereoselective synthesis. Its chiral centers enable the construction of enantiopure compounds, addressing the growing demand for chiral auxiliaries—a trending topic in asymmetric catalysis forums. Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical studies.

Environmental considerations are also addressed, as the compound's green chemistry profile aligns with industry shifts toward sustainable synthesis. Its moderate water solubility reduces ecological impact compared to persistent fluorinated pollutants—a concern frequently raised in environmental fate studies. Regulatory-compliant handling protocols ensure safe utilization in GMP facilities, another hot-search term among process chemists.

In material science applications, the compound's hydrogen-bonding capacity facilitates crystal engineering for co-crystal formation, an area gaining traction in solid-state chemistry. Patent analyses reveal its incorporation in proteolysis-targeting chimeras (PROTACs), reflecting the compound's relevance in cutting-edge targeted protein degradation strategies.

The commercial availability of CAS 1849279-89-5 through major chemical suppliers has expanded its accessibility for high-throughput screening campaigns. Quality certifications including ISO 9001 compliance ensure batch-to-batch reproducibility, critical for structure-activity relationship (SAR) studies. Thermal stability data (decomposition >200°C) supports its use in high-temperature reactions, a practical advantage noted in process chemistry discussions.

Emerging applications in bioconjugation chemistry leverage the compound's amino group for linker design in antibody-drug conjugates (ADCs). This aligns with the pharmaceutical industry's focus on precision medicine—a dominant theme in recent scientific conferences. Computational modeling suggests favorable ADMET properties, addressing another frequent search query regarding lead compound optimization.

Academic interest in 1-Amino-3-(trifluoromethyl)pyrrolidin-3-ol is evidenced by its inclusion in chemical libraries for fragment-based drug discovery. The compound's RO5 compliance (molecular weight <500 Da, H-bond donors/acceptors ≤5) makes it particularly valuable for hit-to-lead transitions. Storage recommendations under inert atmosphere at -20°C ensure long-term stability, a practical consideration often searched by laboratory managers.

Innovative delivery systems utilizing this compound benefit from its amphiphilic character, enabling formulation as nanocarriers—a trending research area in drug delivery technology. Comparative studies with non-fluorinated analogs demonstrate enhanced target engagement, validating the fluorine scan strategy commonly discussed in medicinal chemistry literature.

Future research directions may explore its potential in covalent inhibitor design through judicious modification of the hydroxyl group. The compound's structural rigidity offers entropic advantages in molecular recognition, a fundamental principle underlying many drug-target interactions. These attributes position CAS 1849279-89-5 as a compelling subject for ongoing investigation across multiple disciplines.